N-[Bis(4-fluorophenyl)methyl]formamide

• CAS No.: 648893-89-4
• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol
• IUPAC Name: N-[bis(4-fluorophenyl)methyl]formamide
• InChI: InChI=1S/C14H11F2NO/c15-12-5-1-10(2-6-12)14(17-9-18)11-3-7-13(16)8-4-11/h1-9,14H,(H,17,18)
• InChI Key: MFNIQMGHXZAGEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)F)NC=O)F

Description

N-[Bis(4-fluorophenyl)methyl]formamide is a useful research compound. Its molecular formula is C14H11F2NO and its molecular weight is 247.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,4′-difluorobenzophenone (15.0 g, 68.7 mmol) and ammonium formate (35.3 g, 559 mmol) was stirred at 170° C. for 10 hours. The reaction solution was poured into water and extracted with ethyl acetate. The extract was washed with water, dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give the objective product as a solid material.